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For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl benzoate (CAS No. 583-04-0) is a benzoate ester recognized for its pleasant sweet,

floral, and fruity aroma, reminiscent of cherry and berry.[1] This technical guide provides an in-

depth overview of allyl benzoate for its use as a fragrance ingredient. It covers its chemical

and physical properties, synthesis methods, olfactory profile, and a comprehensive safety

assessment. Detailed experimental protocols for quality control and safety evaluation are also

provided to support researchers and professionals in the fragrance and related industries.

Chemical and Physical Properties
Allyl benzoate is an organic compound with the molecular formula C10H10O2.[2] It is the

ester of benzoic acid and allyl alcohol.[2] A summary of its key quantitative properties is

presented in Table 1.
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Property Value Reference(s)

Molecular Weight 162.19 g/mol [3]

CAS Number 583-04-0 [3]

Appearance Colorless to light yellow liquid [2][4]

Boiling Point 82-85 °C at 5.00 mm Hg [5]

Specific Gravity
1.05200 to 1.05600 @ 20.00

°C
[1]

Refractive Index
1.51600 to 1.51900 @ 20.00

°C
[1]

Flash Point 212.00 °F (100.00 °C) [1]

Solubility
Soluble in alcohol; poorly

soluble in water
[1]

Vapor Pressure
0.033000 mmHg @ 25.00 °C

(estimated)
[1]

Synthesis
Allyl benzoate is typically synthesized through the esterification of benzoic acid with allyl

alcohol or by the transesterification of another benzoate ester with allyl alcohol.

Direct Esterification
This common laboratory and industrial method involves the reaction of benzoic acid and allyl

alcohol, typically in the presence of an acid catalyst such as sulfuric acid. The reaction is driven

to completion by removing the water formed, often through azeotropic distillation.

Transesterification
Transesterification involves the reaction of an ester, such as methyl benzoate or ethyl

benzoate, with allyl alcohol in the presence of a catalyst. This method can offer high yields.
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Allyl benzoate is characterized by a multifaceted fruity and floral scent profile.

Odor Type: Fruity, with sweet, floral, cherry, and berry notes.[1]

Flavor Profile: Described as having a banana-like taste.[1]

Due to its aromatic properties, allyl benzoate is used as a fragrance agent in various

consumer products. The International Fragrance Association (IFRA) recommends usage levels

of up to 2.0% in the final fragrance concentrate.[1] It is often part of the broader family of allyl

esters, which are valued for their diverse and potent aromas in the fragrance and flavor

industry.[6]

Safety Assessment
The safety of allyl benzoate as a fragrance ingredient is a critical consideration. This section

summarizes available toxicological data and regulatory guidelines.

Acute Toxicity
Specific LD50 values for allyl benzoate are not readily available in the reviewed literature.

However, data on structurally similar short-chain alkyl benzoates can provide an indication of its

likely toxicity. For instance, the dermal LD50 of methyl benzoate in rabbits is reported to be

>2000 mg/kg.[7] Acute dermal toxicity studies in rabbits for similar compounds have

established that a dermal LD50 greater than 2000 mg/kg is a common finding for this class of

chemicals.[4] Oral LD50 values for other small alkyl benzoates in rats range from

approximately 1350 mg/kg to 4100 mg/kg.[2]
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Endpoint Species Route Value Reference(s)

Dermal LD50

(Methyl

Benzoate)

Rabbit Dermal >2000 mg/kg [7]

Oral LD50

(Methyl

Benzoate)

Rat Oral
1350-3500

mg/kg
[2]

Oral LD50 (Ethyl

Benzoate)
Rat Oral

2100-6480

mg/kg
[2]

Skin Sensitization
While specific skin sensitization data for allyl benzoate from Human Repeated Insult Patch

Tests (HRIPT) or Local Lymph Node Assays (LLNA) were not found, the potential for

sensitization is a key consideration for fragrance ingredients. The Cosmetic Ingredient Review

(CIR) Expert Panel has concluded that long-chain alkyl benzoates are not dermal sensitizers.

[3] However, for allyl esters, a primary concern is the presence of free allyl alcohol, which has

been associated with delayed irritation and potential sensitization.[8]

The IFRA has established a purity specification for allyl esters, requiring that the level of free

allyl alcohol be less than 0.1%.[1] This standard is in place to mitigate the risk of skin reactions.

Genotoxicity and Carcinogenicity
Data from the Cosmetic Ingredient Review on various alkyl benzoates indicate that they are not

genotoxic.[4][9] Carcinogenicity data for allyl benzoate specifically is not available, but benzoic

acid and its component alcohols have been shown to be non-carcinogenic.[4][9]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity
GC-MS is a standard method for the analysis of fragrance compounds to ensure their identity

and purity.
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Objective: To confirm the identity of allyl benzoate and quantify its purity, including the level of

free allyl alcohol.

Methodology:

Sample Preparation: Dilute the allyl benzoate sample in a suitable solvent (e.g., ethanol or

acetone) to a concentration within the calibrated range of the instrument.[10] Add an

appropriate internal standard for quantification.

GC Conditions:

Column: A non-polar or medium-polarity column (e.g., DB-5ms or equivalent) is typically

used.

Injector Temperature: 250 °C.[7]

Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher

temperature (e.g., 250 °C) to separate volatile components.[7]

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Mass Range: Scan a mass range appropriate for the target analytes (e.g., m/z 35-350).

Data Analysis: Identify allyl benzoate by comparing its retention time and mass spectrum to

a known reference standard. Quantify the purity and the concentration of free allyl alcohol by

comparing the peak areas to that of the internal standard and using a calibration curve.

Workflow for GC-MS analysis of allyl benzoate.

Skin Sensitization Testing: Human Repeated Insult
Patch Test (HRIPT)
The HRIPT is a method used to assess the potential of a substance to induce skin sensitization

in humans under exaggerated exposure conditions.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9237992/
https://pubmed.ncbi.nlm.nih.gov/7844899/
https://pubmed.ncbi.nlm.nih.gov/7844899/
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.benchchem.com/product/b1265447?utm_src=pdf-body
https://www.mdpi.com/2072-6651/14/1/3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine if allyl benzoate, at a specific concentration, induces contact allergy in

human subjects.

Methodology:

Panelists: A panel of approximately 100 healthy volunteers is recruited.[2]

Induction Phase: The test material, diluted in a suitable vehicle, is applied under an occlusive

patch to the same site on the skin of each panelist for a total of nine applications over a

three-week period.[2]

Rest Phase: A two-week rest period with no applications follows the induction phase.[2]

Challenge Phase: A single patch application of the test material is made to a naive skin site.

[2]

Evaluation: The challenge site is evaluated for any skin reactions (e.g., erythema, edema) at

24, 48, and 72/96 hours after patch removal by a trained evaluator.[2]

Interpretation: The absence of significant skin reactions at the challenge site indicates that

the substance is not a sensitizer at the tested concentration.

Skin Sensitization Testing: Murine Local Lymph Node
Assay (LLNA)
The LLNA is an in vivo animal test that measures the proliferation of lymphocytes in the

draining lymph nodes as an indicator of skin sensitization potential.[12]

Objective: To determine the skin sensitizing potency of allyl benzoate by calculating the EC3

value (the concentration required to produce a three-fold increase in lymphocyte proliferation).

Methodology:

Animals: Typically, female CBA/Ca or BALB/c mice are used.

Application: Various concentrations of the test substance in a suitable vehicle are applied to

the dorsum of the ears of the mice for three consecutive days.[13]
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Lymphocyte Proliferation Measurement: On day 6, the draining auricular lymph nodes are

excised, and a single-cell suspension is prepared.[14] Lymphocyte proliferation is measured

by the incorporation of a radiolabeled nucleotide (e.g., 3H-methyl thymidine) into the DNA of

the cells.[13]

Data Analysis: A Stimulation Index (SI) is calculated for each dose group by dividing the

mean proliferation in the test group by the mean proliferation in the vehicle control group.

The EC3 value is then determined by interpolating from the dose-response curve the

concentration at which the SI is 3.[12]

Metabolic and Signaling Pathways
Metabolic Pathway
Alkyl benzoates are expected to be metabolized in the skin and body through hydrolysis into

benzoic acid and the corresponding alcohol (in this case, allyl alcohol).[7] Benzoic acid can

then be further metabolized and excreted.

Allyl Benzoate Hydrolysis
(Esterases)

Benzoic Acid

Allyl Alcohol

Further Metabolism
& Excretion

Click to download full resolution via product page

Metabolic pathway of allyl benzoate.

Olfactory Signaling Pathway
The perception of smell is initiated by the binding of odorant molecules to olfactory receptors

(ORs), which are G-protein coupled receptors (GPCRs) located on olfactory receptor neurons.

[15] While the specific ORs that bind to allyl benzoate have not been definitively identified, the

general signaling cascade for esters is well-understood.

The binding of an odorant like allyl benzoate to an OR triggers a conformational change in the

receptor, activating an associated G-protein (Gαolf). This, in turn, activates adenylyl cyclase,

leading to an increase in intracellular cyclic AMP (cAMP). The elevated cAMP levels open
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cyclic nucleotide-gated ion channels, causing an influx of cations (Na+ and Ca2+) and

depolarization of the neuron. This generates an action potential that is transmitted to the brain,

resulting in the perception of the specific scent.[15]
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General olfactory signaling pathway for esters.

Conclusion
Allyl benzoate is a valuable fragrance ingredient with a desirable sweet, fruity, and floral

aroma. Its chemical and physical properties are well-characterized, and its synthesis is

straightforward. While specific toxicological data for allyl benzoate is limited, information from

structurally related compounds and the implementation of IFRA standards regarding purity help

to ensure its safe use in consumer products. The experimental protocols provided in this guide

offer a framework for the quality control and safety assessment of allyl benzoate for fragrance

applications. Further research to determine a specific LLNA EC3 value and to conduct an

HRIPT on allyl benzoate would provide more definitive data on its skin sensitization potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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